Cas no 1261441-16-0 (Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261441-16-0
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4923809
• Update Time: 2025-08-05

Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H9F4NO2/c1-21-13(20)10-6-8(15)7-19-12(10)9-4-2-3-5-11(9)14(16,17)18/h2-7H,1H3
• InChI Key： AKDQCRMYLCKJTP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C(=O)OC)=CC(=CN=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate

Chemical Overview of Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No: 1261441-16-0)

Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate, identified by the CAS registry number 1261441-16-0, is a highly specialized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in various biological processes and drug development.

The molecular structure of Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate is characterized by a nicotinate backbone with specific substituents that confer unique chemical and biological properties. The presence of a fluorine atom at the 5-position and a trifluoromethyl-substituted phenyl group at the 2-position introduces significant electronic and steric effects, which are critical for its activity in biological systems.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery, particularly in the development of agents targeting specific receptors and enzymes. The trifluoromethyl group, a common feature in many pharmaceuticals, enhances lipophilicity and stability, making it an attractive moiety for medicinal chemists.

In terms of synthesis, Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound meets the stringent requirements of preclinical and clinical studies.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo models. It exhibits selective binding to certain receptors, making it a valuable tool for understanding receptor-ligand interactions. Additionally, its ability to modulate enzyme activity has opened new avenues for its application in treating various diseases.

From an application standpoint, Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate holds potential in several therapeutic areas, including neurodegenerative disorders, inflammation, and cancer. Its unique combination of fluorinated groups provides a balance between potency and selectivity, which are essential traits for drug candidates.

In conclusion, Methyl 5-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No: 1261441-16-0) represents a cutting-edge compound with significant implications for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing medical science and therapeutic interventions.